Cas no 261896-40-6 ((3S,4S)-4-Isobutylpyrrolidine-3-carboxylicacid)
261896-40-6 structure
Product Name:(3S,4S)-4-Isobutylpyrrolidine-3-carboxylicacid
CAS No:261896-40-6
MF:C9H17NO2
MW:171.23678278923
MDL:MFCD31942778
CID:67319
PubChem ID:11355747
Update Time:2025-04-18
(3S,4S)-4-Isobutylpyrrolidine-3-carboxylicacid Chemical and Physical Properties
Names and Identifiers
-
- (3S,4S)-4-Isobutylpyrrolidine-3-carboxylic acid
- (3S,4S)-4-(2-methylpropyl)pyrrolidine-3-carboxylic acid
- 3-pyrrolidinecarboxylic acid, 4-(2-methylpropyl)-, (3S,4S)-
- 261896-40-6
- rac-(3r,4r)-4-(2-methylpropyl)pyrrolidine-3-carboxylic acid
- SCHEMBL6674927
- A5198
- AKOS006323465
- EN300-2591887
- DTXSID50463287
- (3S,4S)-4-Isobutylpyrrolidine-3-carboxylicacid
-
- MDL: MFCD31942778
- Inchi: 1S/C9H17NO2/c1-6(2)3-7-4-10-5-8(7)9(11)12/h6-8,10H,3-5H2,1-2H3,(H,11,12)/t7-,8-/m1/s1
- InChI Key: WPLPJEWZNOILAV-HTQZYQBOSA-N
- SMILES: OC([C@@H]1CNC[C@H]1CC(C)C)=O
Computed Properties
- Exact Mass: 171.12601
- Monoisotopic Mass: 171.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.2
- Topological Polar Surface Area: 49.3Ų
Experimental Properties
- Density: 1.019
- Boiling Point: 286.9°C at 760 mmHg
- Flash Point: 127.3°C
- Refractive Index: 1.465
- PSA: 49.33
- LogP: 1.28150
(3S,4S)-4-Isobutylpyrrolidine-3-carboxylicacid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | S248315-50mg |
(3S,4S)-4-Isobutylpyrrolidine-3-carboxylicacid |
261896-40-6 | 50mg |
$ 195.00 | 2022-06-03 | ||
| TRC | S248315-100mg |
(3S,4S)-4-Isobutylpyrrolidine-3-carboxylicacid |
261896-40-6 | 100mg |
$ 320.00 | 2022-06-03 | ||
| TRC | S248315-250mg |
(3S,4S)-4-Isobutylpyrrolidine-3-carboxylicacid |
261896-40-6 | 250mg |
$ 635.00 | 2022-06-03 | ||
| Enamine | EN300-2591887-0.05g |
rac-(3R,4R)-4-(2-methylpropyl)pyrrolidine-3-carboxylic acid |
261896-40-6 | 95% | 0.05g |
$768.0 | 2024-06-18 | |
| Enamine | EN300-2591887-0.1g |
rac-(3R,4R)-4-(2-methylpropyl)pyrrolidine-3-carboxylic acid |
261896-40-6 | 95% | 0.1g |
$804.0 | 2024-06-18 | |
| Enamine | EN300-2591887-0.25g |
rac-(3R,4R)-4-(2-methylpropyl)pyrrolidine-3-carboxylic acid |
261896-40-6 | 95% | 0.25g |
$840.0 | 2024-06-18 | |
| Enamine | EN300-2591887-0.5g |
rac-(3R,4R)-4-(2-methylpropyl)pyrrolidine-3-carboxylic acid |
261896-40-6 | 95% | 0.5g |
$877.0 | 2024-06-18 | |
| Enamine | EN300-2591887-1.0g |
rac-(3R,4R)-4-(2-methylpropyl)pyrrolidine-3-carboxylic acid |
261896-40-6 | 95% | 1.0g |
$914.0 | 2024-06-18 | |
| Enamine | EN300-2591887-2.5g |
rac-(3R,4R)-4-(2-methylpropyl)pyrrolidine-3-carboxylic acid |
261896-40-6 | 95% | 2.5g |
$1791.0 | 2024-06-18 | |
| Enamine | EN300-2591887-5.0g |
rac-(3R,4R)-4-(2-methylpropyl)pyrrolidine-3-carboxylic acid |
261896-40-6 | 95% | 5.0g |
$2650.0 | 2024-06-18 |
(3S,4S)-4-Isobutylpyrrolidine-3-carboxylicacid Related Literature
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
261896-40-6 ((3S,4S)-4-Isobutylpyrrolidine-3-carboxylicacid) Related Products
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